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2-Methyldibenzothiophene 2-Methyldibenzothiophene 4-Methyldibenzothiophene belongs to the class of organic compounds known as dibenzothiophenes. These are organic heterocyclic compounds with a structure containing a dibenzothiophene moiety, made up of two benzene rings fused to a central thiophene ring. 4-Methyldibenzothiophene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-methyldibenzothiophene is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 20928-02-3
VCID: VC0047821
InChI: InChI=1S/C13H10S/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h2-8H,1H3
SMILES: CC1=C2C(=CC=C1)C3=CC=CC=C3S2
Molecular Formula: C13H10S
Molecular Weight: 198.29 g/mol

2-Methyldibenzothiophene

CAS No.: 20928-02-3

Reference Standards

VCID: VC0047821

Molecular Formula: C13H10S

Molecular Weight: 198.29 g/mol

2-Methyldibenzothiophene - 20928-02-3

CAS No. 20928-02-3
Product Name 2-Methyldibenzothiophene
Molecular Formula C13H10S
Molecular Weight 198.29 g/mol
IUPAC Name 4-methyldibenzothiophene
Standard InChI InChI=1S/C13H10S/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h2-8H,1H3
Standard InChIKey VHUXLBLPAMBOJS-UHFFFAOYSA-N
SMILES CC1=C2C(=CC=C1)C3=CC=CC=C3S2
Canonical SMILES CC1=C2C(=CC=C1)C3=CC=CC=C3S2
Melting Point 66.5°C
Physical Description Solid
Description 4-Methyldibenzothiophene belongs to the class of organic compounds known as dibenzothiophenes. These are organic heterocyclic compounds with a structure containing a dibenzothiophene moiety, made up of two benzene rings fused to a central thiophene ring. 4-Methyldibenzothiophene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-methyldibenzothiophene is primarily located in the membrane (predicted from logP).
Synonyms 2-Methyldibenzo[b,d]thiophene;
PubChem Compound 30364
Last Modified Nov 11 2021
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